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Compound of Interest

Compound Name: 3-Bromo-4-ethylphenol

Cat. No.: B1291987 Get Quote

Physical Properties of 3-Bromo-4-ethylphenol: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of the

aromatic organic compound 3-Bromo-4-ethylphenol. The information presented is intended to

support research and development activities, particularly in the fields of medicinal chemistry,

material science, and synthetic organic chemistry. This document summarizes the available

data for its boiling point and notes the absence of a readily available experimental melting point

in the reviewed literature. Furthermore, it outlines standardized experimental protocols for the

determination of these critical physical constants.

Summary of Physical Properties
The physical properties of a compound are fundamental to its application in research and

industry, influencing factors such as reaction conditions, purification methods, and formulation

development. The table below summarizes the available quantitative data for 3-Bromo-4-
ethylphenol.
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Physical Property Value Source

Boiling Point
265.5 ± 20.0 °C (at 760

mmHg)
[1]

Melting Point Not available [1]

Note: While a precise melting point for 3-Bromo-4-ethylphenol is not readily found in the

surveyed literature, the structurally similar compound, 3-Bromo-4-methylphenol, has a reported

melting point in the range of 50-57 °C[2][3]. This information may serve as a rough estimate but

should be used with caution.

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. The following are generalized, well-established methods for these

measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid. A sharp melting

range typically indicates a high degree of purity.

Apparatus-Based Method (e.g., Mel-Temp Apparatus):

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent

to a calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise measurement (1-2 °C per

minute) as the expected melting point is approached.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded as the melting range.

Thiele Tube Method:

Sample Preparation: As with the apparatus-based method, the sample is packed into a

capillary tube.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then suspended in a Thiele tube containing

a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, allowing for uniform heat

distribution via convection currents.

Observation: The melting range is observed and recorded as described in the apparatus-

based method.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Micro Boiling Point (Thiele Tube or Aluminum Block Method):

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is placed inverted into the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

Thiele tube or an aluminum block.

Heating: The apparatus is heated slowly and uniformly.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. The heat is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid begins to

enter the capillary tube.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a chemical compound like 3-Bromo-4-ethylphenol.

Preparation

Melting Point Determination Boiling Point Determination

Obtain Pure Sample of
3-Bromo-4-ethylphenol

Dry the Sample

Pack Capillary Tube Place Sample in Fusion Tube

Select Method
(Mel-Temp or Thiele Tube)

Heat Sample Slowly

Record Melting Range

Insert Inverted Capillary

Heat in Thiele Tube
or Aluminum Block

Record Boiling Point
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Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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